Cas no 3416-49-7 (N-butyl-n-methylaniline)

N-butyl-n-methylaniline structure
N-butyl-n-methylaniline structure
Product Name:N-butyl-n-methylaniline
CAS No:3416-49-7
MF:C11H17N
MW:163.259382963181
CID:1461579
PubChem ID:577473
Update Time:2025-04-20

N-butyl-n-methylaniline Chemical and Physical Properties

Names and Identifiers

    • N-butyl-n-methylaniline
    • Benzenamine, N-n-butyl-N-methyl-
    • AG-F-15932
    • N-butyl-N-methyl-aniline
    • AC1LB6XD
    • Benzenamine, N-butyl-N-methyl-
    • N-Butyl-N-methylbenzenamine
    • Methylbutylaniliin
    • N-methyl-N-butylaniline
    • N-butyl-N-methyl-N-phenylamine
    • SureCN96161
    • N-Butyl-N-methyl-anilin
    • CTK1B7897
    • Benzenamine, N-n-butyl-N-methyl-; AG-F-15932; N-butyl-N-methyl-aniline; AC1LB6XD; Benzenamine, N-butyl-N-methyl-; N-Butyl-N-methylbenzenamine; Methylbutylaniliin; N-methyl-N-butylaniline; N-butyl-N-methyl-N-phenylamine; SureCN96161; N-Butyl-N-methyl-anilin; CTK1B7897;
    • 3416-49-7
    • SCHEMBL96161
    • DTXSID30341973
    • n-Butyl-N-methylaniline #
    • Inchi: 1S/C11H17N/c1-3-4-10-12(2)11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3
    • InChI Key: YLRCMGYQFGOZLP-UHFFFAOYSA-N
    • SMILES: N(C)(C1C=CC=CC=1)CCCC

Computed Properties

  • Exact Mass: 163.13621
  • Monoisotopic Mass: 163.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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